Cas no 2393739-90-5 (2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide)

• Product Name: 2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide
• CAS No: 2393739-90-5
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 6129588
• PubChem ID: 165770730
• Update Time: 2025-10-21

2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-7502041
• Z3350998380
• 2393739-90-5
• 2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide

• Inchi： 1S/C14H14N4O/c15-9-14(5-6-14)17-13(19)8-18-7-4-10-11(16)2-1-3-12(10)18/h1-4,7H,5-6,8,16H2,(H,17,19)
• InChI Key： CLFBJBBHNMQNQE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C(=CC=CC1=2)N)NC1(C#N)CC1

Computed Properties

• Exact Mass: 254.11676108g/mol
• Monoisotopic Mass: 254.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide

Comprehensive Overview of 2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide (CAS No. 2393739-90-5)

2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide, with the CAS number 2393739-90-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core with a cyanocyclopropyl moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its molecular formula and precise synthesis pathways are often explored in academic and industrial settings, particularly for targeting specific biological pathways.

The compound's 4-amino-1H-indol-1-yl group is a critical functional element, contributing to its potential interactions with enzymes and receptors. Researchers are increasingly investigating its role in modulating protein-protein interactions and signal transduction mechanisms. Given the rising demand for small-molecule therapeutics, 2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide is frequently discussed in contexts such as kinase inhibition and allosteric modulation—topics trending in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the 1-cyanocyclopropyl segment introduces steric and electronic challenges, often requiring advanced catalysis techniques or microwave-assisted synthesis for efficient production. This aligns with the growing focus on green chemistry and sustainable synthesis methods, which are hot topics in 2024 chemical research. Laboratories worldwide are optimizing protocols to improve the yield and purity of this compound, as reflected in recent patent filings and journal publications.

In drug development, the acetamide linker in 2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide offers versatility for structure-activity relationship (SAR) studies. Its hydrogen-bonding capacity and conformational flexibility make it a valuable scaffold for designing next-generation inhibitors. Notably, the compound's logP and solubility profiles are frequently analyzed using computational chemistry tools, addressing common queries like "How to optimize bioavailability for indole derivatives?"—a frequent search term in AI-driven drug design platforms.

The safety and toxicological data for CAS 2393739-90-5 remain under rigorous evaluation, with preliminary studies emphasizing its low cytotoxicity in certain cell lines. This positions it as a candidate for preclinical trials, particularly in immuno-oncology—a field dominating biopharma news in recent years. Discussions around its metabolic stability and in vivo pharmacokinetics often appear in forums focused on ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

Market-wise, the demand for high-purity 2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide is rising, driven by contract research organizations (CROs) and academic labs. Suppliers highlight its availability in milligram to kilogram scales, catering to both high-throughput screening and bulk manufacturing needs. SEO analytics reveal frequent searches for "Where to buy CAS 2393739-90-5?" and "Custom synthesis services for indole acetamides," underscoring its commercial relevance.

In summary, 2-(4-amino-1H-indol-1-yl)-N-(1-cyanocyclopropyl)acetamide represents a nexus of innovative chemistry and therapeutic potential. Its multifaceted applications—from bench-scale research to industrial-scale production—make it a compound worth monitoring in the evolving landscape of bioactive molecules. Future studies may explore its utility in personalized medicine or combinatorial therapies, further solidifying its role in modern science.